Flt3 Selectivity Comparison: UNC2541 vs. UNC2025
UNC2541 exhibits a 73‑fold selectivity window between MerTK (IC₅₀ = 4.4 nM) and Flt3 (IC₅₀ = 320 nM) in the MCE enzymatic assay [1]. In contrast, UNC2025 — a leading MerTK clinical candidate — is a dual Mer/Flt3 inhibitor with IC₅₀ values of 0.74 nM (MerTK) and 0.8 nM (Flt3), yielding ~1.1‑fold selectivity [2]. This 66‑fold difference in selectivity ratio renders UNC2541 functionally MerTK‑specific in enzymatic profiling, whereas UNC2025 cannot discriminate MerTK from Flt3 pharmacology.
| Evidence Dimension | Flt3 selectivity ratio (Flt3 IC₅₀ / MerTK IC₅₀) |
|---|---|
| Target Compound Data | Flt3 IC₅₀ = 320 ± 11 nM; MerTK IC₅₀ = 4.4 ± 0.5 nM; selectivity ratio = 73-fold |
| Comparator Or Baseline | UNC2025: Flt3 IC₅₀ ≈ 0.8 nM; MerTK IC₅₀ ≈ 0.74 nM; selectivity ratio ≈ 1.1-fold |
| Quantified Difference | UNC2541 shows ~66-fold greater selectivity for MerTK over Flt3 compared to UNC2025 |
| Conditions | MCE enzymatic assay; ATP concentration 5.0 μM for UNC2541; comparable ATP conditions for UNC2025 |
Why This Matters
For experiments where Flt3 co‑inhibition would confound phenotypic readouts (e.g., AML models where Flt3-ITD is prevalent), UNC2541 provides a cleaner MerTK‑specific tool than the dual inhibitor UNC2025.
- [1] McIver AL, Zhang W, Liu Q, Jiang X, Stashko MA, Nichols J, Miley MJ, Norris-Drouin J, Machius M, DeRyckere D, Wood E, Graham DK, Earp HS, Kireev D, Frye SV, Wang X. Discovery of Macrocyclic Pyrimidines as MerTK-Specific Inhibitors. ChemMedChem. 2017;12(3):207-213. Table 1. View Source
- [2] DeRyckere D, Lee-Sherick AB, Huey MG, Hill AA, Tyner JW, Jacobsen KM, et al. UNC2025, a Potent and Orally Bioavailable MER/FLT3 Dual Inhibitor. J Med Chem. 2015;58(12):5013-5027. PMID: 26023995. View Source
